Cas no 2406-04-4 (2,5-Cyclohexadien-1-one, 4-(phenylimino)-)

• Product name: 2,5-Cyclohexadien-1-one, 4-(phenylimino)-
• CAS No: 2406-04-4
• MF: C₁₂H₉NO
• MW: 183.205962896347
• CID: 238611
• PubChem ID: 603052

2,5-Cyclohexadien-1-one, 4-(phenylimino)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one, 4-(phenylimino)-
• 4-(Phenylimino)-2,5-cyclohexadien-1-one
• N-phenyl-1,4-benzoquinone monoimine
• 2406-04-4
• DTXSID70345258
• AKOS001588390
• SCHEMBL1813567
• 4-(Phenylimino)-2,5-cyclohexadien-1-one #

• Inchi： InChI=1S/C12H9NO/c14-12-8-6-11(7-9-12)13-10-4-2-1-3-5-10/h1-9H
• InChI Key： DTYANCALLQJURE-UHFFFAOYSA-N
• SMILES： C1(/N=C2\C=CC(=O)C=C\2)C=CC=CC=1

Computed Properties

• Exact Mass: 183.06847
• Monoisotopic Mass: 183.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.4Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 29.43